Cas no 130837-92-2 (7-Oxohinokinin)

• Product Name: 7-Oxohinokinin
• CAS No: 130837-92-2
• MF: C₂₀H₁₆O₇
• MW: 368.336846351624
• CID: 836729
• PubChem ID: 14757943
• Update Time: 2025-06-13

7-Oxohinokinin Chemical and Physical Properties

Names and Identifiers

• 7-Oxohinokinin
• [ "" ]
• 7-Oxohikinin
• AKOS032961950
• 130837-92-2
• (3S,4R)-3-(1,3-benzodioxole-5-carbonyl)-4-(1,3-benzodioxol-5-ylmethyl)oxolan-2-one
• 2(3H)-Furanone, 3-(1,3-benzodioxol-5-ylcarbonyl)-4-(1,3-benzodioxol-5-ylmethyl)dihydro-, (3S,4R)-
• (3S,4R)-3-(1,3-Benzodioxol-5-ylcarbonyl)-4-(1,3-benzodioxol-5-ylmethyl)dihydro-2(3H)-furanone
• FS-10293
• (3S,4R)-4-(2H-1,3-BENZODIOXOL-5-YLMETHYL)-3-(2H-1,3-BENZODIOXOLE-5-CARBONYL)OXOLAN-2-ONE

• Inchi： 1S/C20H16O7/c21-19(12-2-4-15-17(7-12)27-10-25-15)18-13(8-23-20(18)22)5-11-1-3-14-16(6-11)26-9-24-14/h1-4,6-7,13,18H,5,8-10H2/t13-,18-/m0/s1
• InChI Key： NJTZMJYMSGEBJC-UGSOOPFHSA-N
• SMILES： O1C([C@H](C(C2=CC=C3C(=C2)OCO3)=O)[C@H](C1)CC1=CC=C2C(=C1)OCO2)=O

Computed Properties

• Exact Mass: 368.09000
• Monoisotopic Mass: 368.08960285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.5±0.1 g/cm3
• Boiling Point: 611.7±55.0 °C at 760 mmHg
• Flash Point: 270.5±31.5 °C
• PSA: 80.29000
• LogP: 2.35860
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

7-Oxohinokinin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Furanoid lignans Dibenzylbutyrolactone lignans

Additional information on 7-Oxohinokinin

Recent Advances in the Study of 7-Oxohinokinin (CAS: 130837-92-2): A Promising Compound in Chemical Biology and Pharmaceutical Research

7-Oxohinokinin (CAS: 130837-92-2) has recently emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This lignan derivative, isolated from various plant species, has demonstrated a range of biological activities, including anti-inflammatory, antioxidant, and potential anticancer properties. The growing body of research on 7-Oxohinokinin highlights its therapeutic potential and the need for further investigation into its mechanisms of action and pharmacological applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological effects of 7-Oxohinokinin. For instance, a 2023 study published in the Journal of Natural Products revealed that 7-Oxohinokinin exhibits potent inhibitory effects on NF-κB signaling pathways, which are critical in inflammation and cancer progression. This finding suggests that the compound could be developed as a novel anti-inflammatory or anticancer agent. Additionally, advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the structural properties of 7-Oxohinokinin, providing a foundation for further synthetic modifications and structure-activity relationship studies.

In the context of drug development, 7-Oxohinokinin has shown promise in preclinical models. A recent study in Bioorganic & Medicinal Chemistry demonstrated that synthetic analogs of 7-Oxohinokinin exhibit enhanced bioavailability and target specificity compared to the natural compound. These analogs were tested in vitro and in vivo, showing significant efficacy in reducing tumor growth in murine models. The study also highlighted the potential of 7-Oxohinokinin derivatives as lead compounds for the development of new chemotherapeutic agents.

Despite these advancements, challenges remain in the clinical translation of 7-Oxohinokinin. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on optimizing the pharmacokinetic properties of 7-Oxohinokinin through chemical modifications and formulation strategies. For example, a 2024 study in the European Journal of Medicinal Chemistry reported the development of nanoparticle-based delivery systems for 7-Oxohinokinin, which improved its solubility and targeted delivery to tumor sites.

In conclusion, 7-Oxohinokinin (CAS: 130837-92-2) represents a promising candidate for further investigation in chemical biology and pharmaceutical research. Its diverse biological activities and potential therapeutic applications warrant continued exploration, particularly in the areas of inflammation and oncology. Future research should focus on overcoming the current limitations and advancing the compound toward clinical trials. The integration of multidisciplinary approaches, including synthetic chemistry, pharmacology, and nanotechnology, will be crucial in unlocking the full potential of 7-Oxohinokinin.